Cas no 2097980-89-5 (4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine)

• Product Name: 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• CAS No: 2097980-89-5
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 4775600
• Update Time: 2025-06-08

4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• 4-(2-azidoethyl)-7-chloro-3,5-dihydro-2H-1,4-benzoxazepine
• 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• Inchi： 1S/C11H13ClN4O/c12-10-1-2-11-9(7-10)8-16(5-6-17-11)4-3-14-15-13/h1-2,7H,3-6,8H2
• InChI Key： SQHIHAYYTNYENH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(CCN=[N+]=[N-])CCO2

Computed Properties

• Exact Mass: 252.0777887 g/mol
• Monoisotopic Mass: 252.0777887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.70
• XLogP3: 3
• Topological Polar Surface Area: 26.8

Additional information on 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Comprehensive Overview of 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS No. 2097980-89-5)

The compound 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS No. 2097980-89-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzoxazepine core with an azidoethyl substituent, makes it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in targeted therapies and bioconjugation, aligning with the growing demand for precision medicine and advanced diagnostic tools.

In recent years, the scientific community has focused on the role of benzoxazepine derivatives in modulating biological pathways. The presence of the azido group in this compound enables click chemistry reactions, a technique widely used in proteomics and bioimaging. This property has made CAS No. 2097980-89-5 a subject of study in the development of novel bioprobes and therapeutic agents. Its chloro-substituted aromatic ring further enhances its reactivity, allowing for diverse synthetic modifications.

The versatility of 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine extends to its potential use in polymer chemistry and nanotechnology. With the rise of smart materials and drug-delivery systems, this compound's ability to form stable covalent bonds under mild conditions is highly advantageous. Its compatibility with bioorthogonal chemistry techniques has also sparked interest in live-cell labeling and in vivo tracking applications, addressing key challenges in modern biomedical research.

From a synthetic perspective, the compound's tetrahydrobenzo[f][1,4]oxazepine scaffold is notable for its conformational flexibility, which can influence binding affinity in drug-receptor interactions. This characteristic has led to investigations into its use as a pharmacophore in central nervous system (CNS) therapeutics, particularly for conditions requiring modulation of neurotransmitter systems. The 7-chloro substitution pattern is another critical feature, as halogenated aromatic systems often exhibit improved metabolic stability and membrane permeability.

Ongoing research into CAS No. 2097980-89-5 also explores its potential in catalysis and green chemistry applications. The azidoethyl moiety can serve as a ligand precursor for transition metal complexes, which are increasingly important in sustainable chemical synthesis. This aligns with global trends toward environmentally friendly industrial processes and the reduction of hazardous reagents.

Quality control and analytical characterization of 4-(2-Azidoethyl)-7-chloro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine are essential for its reliable application. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify its purity and structural integrity. These methods ensure compliance with regulatory standards for research-grade chemicals, particularly in pharmaceutical development where batch-to-batch consistency is crucial.

In summary, CAS No. 2097980-89-5 represents a multifaceted compound with broad interdisciplinary relevance. Its structural features bridge organic chemistry, medicinal chemistry, and materials science, making it a compelling subject for both academic and industrial research. As scientific inquiries continue to explore its properties, this compound is poised to contribute significantly to innovations in healthcare, nanotechnology, and sustainable chemistry.